Bupivacaine hydrochloride Bupivacaine hydrochloride Bupivacaine Hydrochloride is a long-acting, amide-type local anesthetic. Bupivicaine reversibly binds to specific sodium ion channels in the neuronal membrane, resulting in a decrease in the voltage-dependent membrane permeability to sodium ions and membrane stabilization; inhibition of depolarization and nerve impulse conduction; and a reversible loss of sensation.
Bupivacaine hydrochloride (anhydrous) is a racemate composed of equimolar amounts of dextrobupivacaine hydrochloride and levobupivacaine hydrochloride. The monohydrate form is commonly used as a local anaesthetic. It has a role as an adrenergic antagonist, an amphiphile, an EC 3.1.1.8 (cholinesterase) inhibitor, an EC 3.6.3.8 (Ca(2+)-transporting ATPase) inhibitor and a local anaesthetic. It contains a levobupivacaine hydrochloride (anhydrous), a dextrobupivacaine hydrochloride (anhydrous) and a bupivacaine(1+).
A widely used local anesthetic agent.
Brand Name: Vulcanchem
CAS No.: 14252-80-3
VCID: VC0522279
InChI: InChI=1S/C18H28N2O.ClH/c1-4-5-12-20-13-7-6-11-16(20)18(21)19-17-14(2)9-8-10-15(17)3;/h8-10,16H,4-7,11-13H2,1-3H3,(H,19,21);1H
SMILES: CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl
Molecular Formula: C18H29ClN2O
Molecular Weight: 324.9 g/mol

Bupivacaine hydrochloride

CAS No.: 14252-80-3

Inhibitors

VCID: VC0522279

Molecular Formula: C18H29ClN2O

Molecular Weight: 324.9 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Bupivacaine hydrochloride - 14252-80-3

CAS No. 14252-80-3
Product Name Bupivacaine hydrochloride
Molecular Formula C18H29ClN2O
Molecular Weight 324.9 g/mol
IUPAC Name 1-butyl-N-(2,6-dimethylphenyl)piperidine-2-carboxamide;hydrochloride
Standard InChI InChI=1S/C18H28N2O.ClH/c1-4-5-12-20-13-7-6-11-16(20)18(21)19-17-14(2)9-8-10-15(17)3;/h8-10,16H,4-7,11-13H2,1-3H3,(H,19,21);1H
Standard InChIKey SIEYLFHKZGLBNX-UHFFFAOYSA-N
SMILES CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl
Canonical SMILES CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl
Appearance Solid powder
Description Bupivacaine Hydrochloride is a long-acting, amide-type local anesthetic. Bupivicaine reversibly binds to specific sodium ion channels in the neuronal membrane, resulting in a decrease in the voltage-dependent membrane permeability to sodium ions and membrane stabilization; inhibition of depolarization and nerve impulse conduction; and a reversible loss of sensation.
Bupivacaine hydrochloride (anhydrous) is a racemate composed of equimolar amounts of dextrobupivacaine hydrochloride and levobupivacaine hydrochloride. The monohydrate form is commonly used as a local anaesthetic. It has a role as an adrenergic antagonist, an amphiphile, an EC 3.1.1.8 (cholinesterase) inhibitor, an EC 3.6.3.8 (Ca(2+)-transporting ATPase) inhibitor and a local anaesthetic. It contains a levobupivacaine hydrochloride (anhydrous), a dextrobupivacaine hydrochloride (anhydrous) and a bupivacaine(1+).
A widely used local anesthetic agent.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1-Butyl-N-(2,6-dimethylphenyl)-2-piperidinecarboxamide
Bupivacain Janapharm
Bupivacain RPR
Bupivacain-RPR
Bupivacaina Braun
Bupivacaine
Bupivacaine Anhydrous
Bupivacaine Carbonate
Bupivacaine Hydrochloride
Bupivacaine Monohydrochloride, Monohydrate
Buvacaina
Carbostesin
Dolanaest
Marcain
Marcaine
Sensorcaine
Svedocain Sin Vasoconst
Reference 1: Lonner JH, Scuderi GR, Lieberman JR. Potential utility of liposome bupivacaine in orthopedic surgery. Am J Orthop (Belle Mead NJ). 2015 Mar;44(3):111-7. Review. PubMed PMID: 25750943.
2: Portillo J, Kamar N, Melibary S, Quevedo E, Bergese S. Safety of liposome extended-release bupivacaine for postoperative pain control. Front Pharmacol. 2014 Apr 30;5:90. doi: 10.3389/fphar.2014.00090. eCollection 2014. Review. PubMed PMID: 24817851; PubMed Central PMCID: PMC4012190.
3: Tong YC, Kaye AD, Urman RD. Liposomal bupivacaine and clinical outcomes. Best Pract Res Clin Anaesthesiol. 2014 Mar;28(1):15-27. doi: 10.1016/j.bpa.2014.02.001. Epub 2014 Mar 15. Review. PubMed PMID: 24815964.
4: Kharitonov V. A review of the compatibility of liposome bupivacaine with other drug products and commonly used implant materials. Postgrad Med. 2014 Jan;126(1):129-38. doi: 10.3810/pgm.2014.01.2733. Review. PubMed PMID: 24393760.
5: Baxter R, Bramlett K, Onel E, Daniels S. Impact of local administration of liposome bupivacaine for postsurgical analgesia on wound healing: a review of data from ten prospective, controlled clinical studies. Clin Ther. 2013 Mar;35(3):312-320.e5. doi: 10.1016/j.clinthera.2013.02.005. Epub 2013 Mar 1. Review. PubMed PMID: 23453403.
6: Hu D, Onel E, Singla N, Kramer WG, Hadzic A. Pharmacokinetic profile of liposome bupivacaine injection following a single administration at the surgical site. Clin Drug Investig. 2013 Feb;33(2):109-15. doi: 10.1007/s40261-012-0043-z. Review. PubMed PMID: 23229686.
7: Coney L, Wang B, Ugen KE, Boyer J, McCallus D, Srikantan V, Agadjanyan M, Pachuk CJ, Herold K, Merva M, et al. Facilitated DNA inoculation induces anti-HIV-1 immunity in vivo. Vaccine. 1994 Dec;12(16):1545-50. Review. PubMed PMID: 7879423.
8: Niesel HC, Klimpel L, Kaiser H, al-Rafai S. [The single intercostal block--surgical and therapeutic indications]. Reg Anaesth. 1989 Jan;12(1):1-12. Review. German. PubMed PMID: 2645621.
PubChem Compound 64737
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator